2-((6-chloro-3-methyl-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)methyl)-4-Fluorobenzonitrile

• IUPAC Name: 2-[(6-chloro-3-methyl-2,4-dioxopyrimidin-1-yl)methyl]-4-fluorobenzonitrile
• InChI: InChI=1S/C13H9ClFN3O2/c1-17-12(19)5-11(14)18(13(17)20)7-9-4-10(15)3-2-8(9)6-16/h2-5H,7H2,1H3
• InChI Key: DNCGCZRILRRTMK-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C=C(N(C1=O)CC2=C(C=CC(=C2)F)C#N)Cl
• Molecular Formula: C13H9ClFN3O2
• Molecular Weight: 293.68 g/mol
• CAS No.: 865759-24-6

Description

2-((6-chloro-3-methyl-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)methyl)-4-Fluorobenzonitrile is a useful research compound. Its molecular formula is C13H9ClFN3O2 and its molecular weight is 293.68 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Studies

• Synthesis and Characterization

  A study synthesized and characterized derivatives similar to the compound , focusing on their structural properties using X-ray diffraction, elementary analyses, MS, IR, and NMR techniques (Yao, Yi, Zhou, & Xiong, 2013). These derivatives were analyzed for their thermal stabilities and interactions with DNA.

• Crystal Structure Analysis

  Another research involved the crystallographic study of related uracil derivatives, providing insights into their molecular structure and supramolecular architectures, which are key in understanding their potential applications (Liu, Feng, Tao, Zhou, Wu, & Xiong, 2014).

Molecular Docking and Biological Activities

• Molecular Docking Studies

  Research involving molecular docking predicted the affinity of similar compounds with proteins like CDK4. This is crucial for understanding their potential as drug candidates or biological probes (Holam, Santhoshkumar, & Killedar, 2022).

• Synthesis and Antitumor Activities

  A study on the synthesis of related compounds revealed their selective antitumor activities, indicating potential applications in cancer research and therapy (Xiong Jing, 2011).

Pharmaceutical and Medicinal Chemistry

• Development of DPP-4 Inhibitors

  Research on similar compounds led to the development of a potent DPP-4 inhibitor without mechanism-based inactivation of CYP3A, highlighting its potential in pharmacological applications (Nishio et al., 2011).

• Antimicrobial Activity

  Synthesized compounds with a similar structure demonstrated antimicrobial and antifungal activities, suggesting their use in developing new antimicrobial agents (Meshcheryakova, Kataev, Fattakhova, Nikolaeva, & Bulgakov, 2015).

Synthesis routes and methods I

Procedure details

A mixture of crude 3-methyl-6-chlorouracil (5) (0.6 g, 3.8 mmol), 2-Bromomethyl-4-fluorobenzonitrile (0.86 g, 4 mmol) and K2CO3 (0.5 g, 4 mmol) in DMSO (10 mL) was stirred at 60° C. for 2 hours. The reaction was diluted with water and extracted with EtOAc. The organics were dried over MgSO4 and the solvent removed. The residue was purified by column chromatography. 0.66 g of the product was obtained (yield: 60%). 1H-NMR (400 MHz, CDCl3): δ 7.73 (dd, J=7.2, 8.4 Hz, 1H), 7.26 (d, J=4.0 Hz, 1H), 7.11-7.17 (m, 1H), 6.94 (dd, J=2.0, 9.0 Hz, 1H), 6.034 (s, 2H), 3.39 (s, 3H). MS (ES) [m+H] calc'd for C13H9ClFN3O2, 293.68; found 293.68.

Synthesis routes and methods II

Procedure details

Alternatively, 33 was made as follows. To a solution of 6-chloro-3-methyluracil (750 g) and N,N-diisopropylethylamine (998 mL) in NMP (3 L) was added (at <30° C. over 25 min) a solution of 32 (2963 g crude material containing 1300 g of 32 in 3 L of toluene). The mixture was then heated at 60° C. for 2 hours or until completion (as determined, for example, by HPLC). Heating was then stopped and the mixture was allowed to cool overnight. Purified water (3.8 L) was added, and the resultant slurry was stirred at ambient temperature for 1 hour and at <5° C. for one hour. The mixture was then filtered under vacuum and the wet cake was washed with IPA (2×2.25 L). The material was then dried in a vacuum oven at 40±5° C. for 16 or more hours to afford 33 as a tan solid (>85% yield; purity was >99% (AUC)).